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Compound of Interest

Compound Name: 7-O-Methylporiol

Cat. No.: B12420549

An in-depth analysis of 7-O-Methylporiol reveals its significance as a naturally occurring
isoflavonoid, primarily recognized for its presence in various plant species. This technical guide
consolidates the available scientific data on its chemical structure, properties, and biological
activities, tailored for researchers, scientists, and professionals in drug development.

Chemical Structure and Properties

7-O-Methylporiol is a derivative of the isoflavone poriol. Its chemical identity is defined by the
methylation at the 7-hydroxy position.

Table 1: Chemical and Physical Properties of 7-O-Methylporiol

Property Value

Molecular Formula C17H140s5

Molecular Weight 300.29 g/mol

IUPAC Name j:(oﬂ;]-(r;ydroxyphenyI)-7-methoxy-5-oxychromen-
Synonyms 7-O-methylporiol

PubChem CID 102021021
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Experimental Protocols

The isolation and characterization of 7-O-Methylporiol from natural sources are critical for its
study. The following outlines a general workflow for its extraction and purification.

Plant Material
(e.g., Glycyrrhiza species)

Solvent Extraction Liquid-Liquid Partitioning Column Chromatography R Structural Elucidation
(e.g., Methanol) (e.g., with Ethyl Acetate) (e.g., Silica Gel) RIS (NMR, MS)

Click to download full resolution via product page
Caption: Generalized workflow for the isolation and identification of 7-O-Methylporiol.
Methodology for Isolation and Structure Elucidation:

o Extraction: The dried and powdered plant material is subjected to extraction with a polar
solvent such as methanol at room temperature.

 Partitioning: The crude extract is then concentrated and partitioned with a solvent of
intermediate polarity, like ethyl acetate, to separate compounds based on their polarity.

o Chromatography: The resulting fraction is subjected to column chromatography over silica
gel, using a gradient of solvents to separate the different components.

 Purification: Fractions containing the compound of interest are further purified using
preparative High-Performance Liquid Chromatography (HPLC) to yield pure 7-O-
Methylporiol.

o Structural Elucidation: The definitive structure of the isolated compound is determined using
spectroscopic methods, including Nuclear Magnetic Resonance (NMR) and Mass
Spectrometry (MS).

Biological Activities and Signaling Pathways

Research into the biological effects of 7-O-Methylporiol is ongoing. As an isoflavonoid, it is
hypothesized to interact with various cellular signaling pathways, potentially exhibiting
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antioxidant, anti-inflammatory, or other therapeutic properties. The potential interactions are
depicted in the following logical diagram.
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Caption: Hypothesized signaling interactions of 7-O-Methylporiol.

This diagram illustrates the potential mechanisms through which 7-O-Methylporiol may exert
its biological effects, such as by scavenging reactive oxygen species or inhibiting key
inflammatory pathways like NF-kB and cyclooxygenase enzymes. Further experimental
validation is necessary to confirm these interactions and their downstream consequences.

 To cite this document: BenchChem. [7-O-Methylporiol chemical structure and properties].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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